Cas no 1384729-43-4 (5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide)

• Product Name: 5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide
• CAS No: 1384729-43-4
• MF: C₁₃H₁₆BrClF₃N₃O
• MW: 402.637851715088
• CID: 6317386
• PubChem ID: 72103866
• Update Time: 2025-06-30

5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1348319921
• AKOS033280658
• 1384729-43-4
• 5-bromo-2-chloro-N-ethyl-N-[2-[methyl(2,2,2-trifluoroethyl)amino]ethyl]pyridine-3-carboxamide
• EN300-26586450
• 5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide

• Inchi： 1S/C13H16BrClF3N3O/c1-3-21(5-4-20(2)8-13(16,17)18)12(22)10-6-9(14)7-19-11(10)15/h6-7H,3-5,8H2,1-2H3
• InChI Key： FBZFBTAKQMTDQV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(N(CC)CCN(C)CC(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 401.01174g/mol
• Monoisotopic Mass: 401.01174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.4Ų

Additional information on 5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide

Introduction to 5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide (CAS No. 1384729-43-4)

5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1384729-43-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that make it particularly interesting for medicinal chemists and biologists.

The compound features a pyridine core, which is a common scaffold in many bioactive molecules. The pyridine ring is flanked by bromo and chloro substituents at the 5th and 2nd positions, respectively, which can influence its reactivity and binding interactions with biological targets. Additionally, the presence of an amide group at the 3rd position of the pyridine ring introduces a polar moiety that can enhance solubility and interactions with biological systems.

The N-ethyl and N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl} side chains are particularly noteworthy. The N-ethyl group provides a simple alkyl chain that can modulate the compound's pharmacokinetic properties, while the more complex N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl} group introduces a trifluoromethyl moiety. The trifluoromethyl group is known to enhance metabolic stability and binding affinity in many drug candidates.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activity of such compounds with greater accuracy. The structural features of 5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide suggest that it may interact with various enzymes and receptors, making it a valuable tool for studying mechanisms of action in vitro and in vivo.

In the context of drug discovery, this compound represents an excellent starting point for developing novel therapeutics. Its unique combination of substituents allows for fine-tuning of its pharmacological properties through structural modifications. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

The synthesis of such intricate organic molecules often requires multi-step reactions and careful optimization to achieve high yields and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired framework efficiently. The introduction of fluorinated groups, such as the trifluoromethyl moiety in this compound, adds an additional layer of complexity but also offers significant advantages in terms of metabolic stability and binding affinity.

The growing interest in fluorinated compounds stems from their ability to modulate pharmacokinetic properties significantly. Fluorine atoms can influence solubility, lipophilicity, and metabolic degradation pathways, making them invaluable in drug design. The presence of multiple fluorine atoms in the side chain of 5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide suggests that it may exhibit enhanced bioavailability and prolonged half-life upon administration.

Furthermore, the compound's structural motifs are reminiscent of known bioactive molecules that have shown promise in clinical trials. By leveraging these structural similarities, researchers can predict potential therapeutic applications for this compound more effectively. For instance, analogs with similar scaffolds have been investigated for their anti-inflammatory, antiviral, and anticancer properties.

The role of computational tools in modern drug discovery cannot be overstated. Molecular docking studies have been instrumental in identifying potential binding pockets on target proteins for this compound. By simulating interactions between 5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide and various biological targets, researchers can gain insights into its mechanism of action and optimize its design for better efficacy.

In conclusion, 5-bromo-2-chloro-N-ethyl-N-{2-[methyl(2,2,2-trifluoroethyl)amino]ethyl}pyridine-3-carboxamide (CAS No. 1384729-43-4) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a lead compound or intermediate in drug development. With advancements in synthetic chemistry and computational biology, this compound holds promise for addressing unmet medical needs in various therapeutic areas.